Cas no 2228141-22-6 (2,2-difluoro-1-(2-methylpropyl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(2-methylpropyl)cyclopropylmethanamine
• CAS No: 2228141-22-6
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 6228611
• PubChem ID: 165633012
• Update Time: 2025-08-05

2,2-difluoro-1-(2-methylpropyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methylpropyl)cyclopropylmethanamine
• [2,2-difluoro-1-(2-methylpropyl)cyclopropyl]methanamine
• EN300-1949024
• 2228141-22-6

• Inchi： 1S/C8H15F2N/c1-6(2)3-7(5-11)4-8(7,9)10/h6H,3-5,11H2,1-2H3
• InChI Key： SROVYBSGBAEYFY-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)CC(C)C)F

Computed Properties

• Exact Mass: 163.11725581g/mol
• Monoisotopic Mass: 163.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(2-methylpropyl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2228141-22-6 and Product Name: 2,2-difluoro-1-(2-methylpropyl)cyclopropylmethanamine

The compound with the CAS number 2228141-22-6 and the product name 2,2-difluoro-1-(2-methylpropyl)cyclopropylmethanamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates fluorine atoms and a cyclopropyl group, which are known to enhance the metabolic stability and binding affinity of pharmaceutical agents.

In recent years, the integration of fluorine atoms into drug molecules has become a cornerstone in the design of novel therapeutics. Fluorinated compounds often exhibit improved pharmacokinetic profiles, including increased bioavailability and prolonged half-life. The presence of two fluorine atoms at the 2,2-difluoro position in this compound suggests a high degree of metabolic resistance, making it a promising candidate for further exploration in the development of next-generation pharmaceuticals. This feature is particularly relevant in the context of modern drug discovery, where optimizing metabolic stability is crucial for achieving therapeutic efficacy.

The 1-(2-methylpropyl)cyclopropyl moiety in the molecular structure contributes to the compound's unique physicochemical properties. The cyclopropyl group is known for its ability to enhance lipophilicity, which can improve membrane permeability and thus oral bioavailability. Additionally, the branched alkyl group at the 2-methylpropyl position adds steric bulk, which can influence both the pharmacokinetic and pharmacodynamic properties of the compound. This combination of structural features makes 2,2-difluoro-1-(2-methylpropyl)cyclopropylmethanamine a versatile scaffold for designing molecules with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. These tools have been instrumental in identifying potential lead structures for various therapeutic targets. In particular, virtual screening techniques have been employed to evaluate the binding affinity of 2,2-difluoro-1-(2-methylpropyl)cyclopropylmethanamine to a range of protein targets relevant to human health. Preliminary results suggest that this compound exhibits promising interactions with enzymes and receptors involved in critical biological pathways.

The pharmaceutical industry has been increasingly interested in developing small molecule inhibitors that modulate enzyme activity through precise targeting. The structural features of 2,2-difluoro-1-(2-methylpropyl)cyclopropylmethanamine make it an attractive candidate for such applications. For instance, its fluorinated backbone could facilitate strong hydrogen bonding interactions with key residues in enzyme active sites, while the cyclopropyl and alkyl groups could provide steric constraints that enhance binding specificity. These attributes are particularly valuable in the design of drugs that require high selectivity to minimize off-target effects.

Moreover, the compound's potential role in drug development aligns with current trends toward personalized medicine. By leveraging structural diversity and computational modeling, researchers can rapidly optimize lead compounds like 2,2-difluoro-1-(2-methylpropyl)cyclopropylmethanamine to meet specific therapeutic needs. This approach not only accelerates the drug discovery process but also allows for the creation of more effective and safer medications tailored to individual patient requirements.

In conclusion, CAS No. 2228141-22-6 and its corresponding product name 2,2-difluoro-1-(2-methylpropyl)cyclopropylmethanamine represent a compelling example of how structural innovation can drive advancements in pharmaceutical science. The unique combination of fluorine atoms and functional groups enhances both metabolic stability and binding affinity, making this compound a valuable asset in drug development efforts. As research continues to uncover new therapeutic applications for this class of molecules, it is likely that compounds like these will play an increasingly important role in addressing unmet medical needs worldwide.